2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane

• Molecular Formula: C27H46O5
• Molecular Weight: 450.7 g/mol
• IUPAC Name: 2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane
• InChI: InChI=1S/C27H46O5/c1-3-8-22-18-26-24(16-20(22)6-1)29-10-5-11-30-25-17-21-7-2-4-9-23(21)19-27(25)32-15-13-28-12-14-31-26/h20-27H,1-19H2
• InChI Key: GOHXNABTQMLEDU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CC3C(CC2C1)OCCCOC4CC5CCCCC5CC4OCCOCCO3

Description

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane is a complex organic compound known for its unique structure and properties. This compound is also referred to as a sodium ionophore, which means it has the ability to selectively bind and transport sodium ions across cell membranes .

Preparation Methods

The synthesis of 2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane involves multiple steps and specific reaction conditions. The synthetic route typically includes the formation of the polycyclic structure through a series of cyclization reactions. The reaction conditions often require the use of specific catalysts and solvents to ensure the correct formation of the desired product . Industrial production methods may involve scaling up these reactions while maintaining the purity and yield of the compound.

Chemical Reactions Analysis

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents for oxidation include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents for reduction include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane has a wide range of scientific research applications, including:

Chemistry: It is used as a sodium ionophore in ion-selective electrodes, which are essential for measuring sodium ion concentrations in various samples.

Biology: The compound’s ability to transport sodium ions makes it useful in studying cellular processes and ion transport mechanisms.

Industry: The compound is used in the development of sensors and analytical devices for detecting sodium ions in environmental and industrial samples.

Mechanism of Action

The mechanism of action of 2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane involves its ability to selectively bind sodium ions. The compound forms a complex with sodium ions, allowing them to be transported across cell membranes. This process is facilitated by the unique polycyclic structure of the compound, which provides a suitable environment for sodium ion binding and transport .

Comparison with Similar Compounds

2,6,17,20,23-pentaoxapentacyclo[22.8.0.07,16.09,14.026,31]dotriacontane can be compared with other similar compounds, such as:

2,311,12-Didecalino-16-crown-5: This compound also acts as a sodium ionophore and has a similar polycyclic structure.

2,6,13,16,19-Pentaoxapentacyclo[18.4.4.47,12.01,20.07,12]dotriacontane: Another sodium ionophore with a slightly different structure but similar ion-binding properties.

The uniqueness of this compound lies in its specific polycyclic arrangement, which provides enhanced selectivity and efficiency in sodium ion transport compared to other similar compounds.